Cas no 1013264-36-2 (3-[2-[Acetyl(3-chlorophenyl)amino]-4-thiazolyl]-2-cyano-N-[2-(trifluoromethyl)phenyl]-2-propenamide)

• Product Name: 3-[2-[Acetyl(3-chlorophenyl)amino]-4-thiazolyl]-2-cyano-N-[2-(trifluoromethyl)phenyl]-2-propenamide
• CAS No: 1013264-36-2
• Molecular Formula: C₂₂H₁₄ClF₃N₄O₂S
• Molecular Weight: 490.885372638702
• CID: 5449706
• PubChem ID: 24417945

3-[2-[Acetyl(3-chlorophenyl)amino]-4-thiazolyl]-2-cyano-N-[2-(trifluoromethyl)phenyl]-2-propenamide Properties

Names and Identifiers

• Z44411359
• 1013264-36-2
• EN300-26615531
• AKOS000955639
• 3-{2-[N-(3-chlorophenyl)acetamido]-1,3-thiazol-4-yl}-2-cyano-N-[2-(trifluoromethyl)phenyl]prop-2-enamide
• 3-[2-[Acetyl(3-chlorophenyl)amino]-4-thiazolyl]-2-cyano-N-[2-(trifluoromethyl)phenyl]-2-propenamide

• InChIKey： YAHNRXOKGQUIRD-UHFFFAOYSA-N
• Inchi： 1S/C22H14ClF3N4O2S/c1-13(31)30(17-6-4-5-15(23)10-17)21-28-16(12-33-21)9-14(11-27)20(32)29-19-8-3-2-7-18(19)22(24,25)26/h2-10,12H,1H3,(H,29,32)
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)C(C#N)=CC1=CSC(N(C(C)=O)C2=CC=CC(Cl)=C2)=N1

Computed Properties

• Exact Mass: 490.0478091g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 490.0478091g/mol
• Heavy Atom Count: 33
• Complexity: 815
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• pka: 8.94±0.70(Predicted)
• Density: 1.499±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides